Cas no 1196879-97-6 (5-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole)

• Product Name: 5-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole
• CAS No: 1196879-97-6
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• CID: 2105622
• PubChem ID: 54579894
• Update Time: 2025-04-21

5-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• 5-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
• 5-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole
• EN300-12599840
• CS-0369198
• AB71596
• G50630
• 5-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)-PYRAZOLE
• 5-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• 5-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
• AKOS015951443
• 3-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1H-PYRAZOLE
• DTXSID50712348
• 1196879-97-6
• DA-14656
• 1H-Pyrazole, 3-[4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

• Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-7-5-11(6-8-12)13-9-10-17-18-13/h5-10H,1-4H3,(H,17,18)
• InChI Key： VURLBOASIVOCCE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=CC=NN3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.1539580g/mol
• Monoisotopic Mass: 270.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles